Cas no 92599-99-0 (2,7-Di-tert-butyl-4,5-dimethyl-4H-thiepin-1-ium)

• Product name: 2,7-Di-tert-butyl-4,5-dimethyl-4H-thiepin-1-ium
• CAS No: 92599-99-0
• MF: C₁₆H₂₇S
• MW: 251.450583696365
• CID: 2815435
• PubChem ID: 71329196

2,7-Di-tert-butyl-4,5-dimethyl-4H-thiepin-1-ium Chemical and Physical Properties

Names and Identifiers

• DTXSID50758044
• 92599-99-0
• 2,7-Di-tert-butyl-4,5-dimethyl-4H-thiepin-1-ium

• Inchi： InChI=1S/C16H27S/c1-11-9-13(15(3,4)5)17-14(10-12(11)2)16(6,7)8/h9-11H,1-8H3/q+1
• InChI Key： MJGYWTGZCQXMJA-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 251.18334703Da
• Monoisotopic Mass: 251.18334703Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1Ų
• XLogP3: 4.9